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Compound Name: BAD (103-127) (human)

Cat. No.: B13906742

For Researchers, Scientists, and Drug Development Professionals

Introduction

The BCL-2 associated death promoter (BAD) is a pro-apoptotic member of the B-cell
lymphoma 2 (Bcl-2) family of proteins, playing a crucial role in the intrinsic pathway of
apoptosis. Specifically, the BAD (103-127) peptide, corresponding to the BH3 domain, is a key
functional region responsible for its pro-apoptotic activity. This peptide acts by binding to and
inhibiting anti-apoptotic Bcl-2 family members, such as Bcl-xL and Bcl-2. This action liberates
pro-apoptotic effector proteins like Bax and Bak, leading to their oligomerization, mitochondrial
outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent
activation of caspases, culminating in programmed cell death.

These application notes provide a comprehensive guide for researchers to effectively measure
the induction of apoptosis by the BAD (103-127) peptide. Detailed protocols for key assays are
provided, along with data presentation in a clear, tabular format to facilitate experimental
design and data interpretation.

Signaling Pathway of BAD-Induced Apoptosis

The BAD (103-127) peptide initiates apoptosis through the mitochondrial pathway. The
following diagram illustrates the core signaling cascade.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b13906742?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13906742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cytosol

Inhibits Inhibits Induces
BAD (103-127) ——— > [l DNl — ——————————— Bax/Bak
Release
. . < Cytochrome ¢
Activates Activates Executes

Apoptosome Caspase-9 Caspase-3/7 Apoptosis

Mitochondrion

Cell Culture & Treatment Data Acquisition & Analysis

Seed cells in appropriate culture vessels

Spectrophotometry (MTT) Flow Cytometry (Annexin V/PI, JC-1) Luminometry/Fluorometry (Caspase)
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Treat cells with varying concentrations of BAD (103-127) peptide
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‘ Incubate for desired time points (e.g., 6, 12, 24, 48 hours) |

Calculate IC50 values, percentage of apoptotic cells, fold change in caspase activity, and changes in mitochondrial membrane potential ‘

Apoptosis Assays
4 4

Cell Viability Assay (MTT)

Y

Apoptosis Detection (Annexin V/PI Staining)
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Caspase Activity Assay (Caspase-3/7)

Mitochondrial Membrane Potential (JC-1 Staining)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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